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Compound of Interest

Compound Name: Phenyltriacetoxysilane

Cat. No.: B106823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from

the manufacturer before handling any chemical.

Introduction
Phenyltriacetoxysilane (CAS No. 18042-54-1) is a silicon compound with applications in

chemical synthesis and materials science. Due to its reactivity, particularly with moisture, a

thorough understanding of its properties and safe handling procedures is critical for laboratory

personnel. This guide provides a comprehensive overview of the known safety data, handling

precautions, and emergency procedures for Phenyltriacetoxysilane, with a focus on its use in

research and development settings.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Phenyltriacetoxysilane is

presented in the table below. This information is crucial for understanding its behavior under

various laboratory conditions.
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Property Value

CAS Number 18042-54-1

EINECS Number 241-952-9[1]

Molecular Formula C12H14O6Si[1]

Molecular Weight 282.32 g/mol [1]

Appearance Colorless Liquid

Boiling Point 291.0 ± 13.0 °C at 760 mmHg

Flash Point 107.9 ± 15.4 °C

Density 1.2 ± 0.1 g/cm³

Hazard Identification and GHS Classification
As of the latest available data, Phenyltriacetoxysilane is not classified under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. Safety Data Sheets

indicate "no data available" for most hazard classifications, including acute toxicity, skin

corrosion/irritation, and carcinogenicity.[1]

However, the primary hazard associated with Phenyltriacetoxysilane is its reactivity with

water and moisture. Upon contact with moisture, it hydrolyzes to form acetic acid. Therefore,

the hazards associated with acetic acid must be considered when handling

Phenyltriacetoxysilane, especially in non-inert atmospheres.

Hazards of Decomposition Product (Acetic Acid):

Causes severe skin burns and eye damage.

May cause respiratory irritation.

Flammable liquid and vapor.

Toxicological Information
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There is a significant lack of specific toxicological data for Phenyltriacetoxysilane. The

available Safety Data Sheets explicitly state "no data available" for acute oral, dermal, and

inhalation toxicity, as well as for chronic effects such as carcinogenicity and reproductive

toxicity.[1] Researchers should handle this compound with the assumption that it may be

hazardous and take all necessary precautions to avoid exposure.

The primary toxicological concern arises from its decomposition product, acetic acid.

Occupational Exposure Limits
No specific occupational exposure limits (OELs) have been established for

Phenyltriacetoxysilane. In the absence of a specific OEL, it is crucial to minimize exposure

through engineering controls, administrative controls, and personal protective equipment.

Given that acetic acid is a primary decomposition product, its OELs should be considered when

working with Phenyltriacetoxysilane in environments where moisture may be present.

Substance Agency TWA STEL

Acetic Acid OSHA (PEL)
10 ppm (25 mg/m³)[2]

[3][4]
-

Acetic Acid NIOSH (REL)
10 ppm (25 mg/m³)[3]

[4]

15 ppm (37 mg/m³)[3]

[4]

Acetic Acid ACGIH (TLV) 10 ppm (25 mg/m³)[4] 15 ppm (37 mg/m³)[4]

Acetic Acid EU-OEL 10 ppm (25 mg/m³)[5] 20 ppm (50 mg/m³)[5]

TWA: Time-Weighted Average (8-hour) | STEL: Short-Term Exposure Limit (15-minute)

Handling and Storage
Proper handling and storage procedures are paramount to ensure safety when working with

Phenyltriacetoxysilane. The following protocols are based on its moisture-sensitive nature.

Standard Handling Protocol
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Preparation

Handling

Post-Handling

Review SDS

Don Appropriate PPE

Work in Fume Hood

Ensure Inert Atmosphere

Use Dry Glassware and Needles

Dispense Under Inert Gas

Seal Container Tightly

Decontaminate Equipment

Dispose of Waste Properly

Wash Hands Thoroughly
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Standard Handling Workflow for Phenyltriacetoxysilane.
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Key Handling Precautions:

Work in a well-ventilated area: All manipulations should be carried out in a certified chemical

fume hood.

Prevent moisture contact: Use dry glassware, syringes, and an inert atmosphere (e.g.,

nitrogen or argon).

Avoid inhalation, ingestion, and skin contact: Utilize appropriate personal protective

equipment.

Grounding: Take precautionary measures against static discharge.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from moisture, heat, sparks, and open flames.

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.

Personal Protective Equipment (PPE)
A robust PPE protocol is essential to minimize the risk of exposure.
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Recommended Personal Protective Equipment

Eye Protection
(Safety Goggles/Face Shield)

Hand Protection
(Chemical-Resistant Gloves, e.g., Nitrile)

Body Protection
(Flame-Retardant Lab Coat)

Respiratory Protection
(Use in Fume Hood)

Click to download full resolution via product page

Hierarchy of Personal Protective Equipment.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant gloves

(e.g., nitrile rubber). Change gloves immediately if contaminated.

Respiratory Protection: Work in a chemical fume hood. If ventilation is inadequate, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and acid gases may be

necessary.

First Aid Measures
In case of exposure, immediate action is crucial.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill and Emergency Procedures
Prompt and appropriate response to a spill is critical to prevent harm to personnel and the

environment.

Spill Response Protocol

Evacuate Area Ensure Ventilation
(If Safe) Don Appropriate PPE Contain Spill with

Inert Absorbent Collect Residue Dispose as
Hazardous Waste Decontaminate Area

Click to download full resolution via product page

Workflow for Responding to a Phenyltriacetoxysilane Spill.

Spill Response Steps:
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Evacuate: Immediately evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation, but avoid introducing moisture.

Contain: Wear appropriate PPE. Contain the spill using a non-combustible, inert absorbent

material (e.g., sand, vermiculite). Do not use water.

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water if appropriate for the surface.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.

Unsuitable Extinguishing Media:DO NOT USE WATER. Phenyltriacetoxysilane reacts with

water, which may exacerbate the situation.

Specific Hazards: Thermal decomposition may produce carbon oxides and silicon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Ecotoxicological Information
There is currently no data available on the ecotoxicological effects of Phenyltriacetoxysilane.

[1] It is recommended to prevent its release into the environment. Spills should be contained

and disposed of properly to avoid contamination of soil and waterways.

Disposal Considerations
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Dispose of Phenyltriacetoxysilane and any contaminated materials as hazardous waste. All

disposal practices must be in compliance with local, state, and federal regulations. Do not

dispose of down the drain or with regular trash. Contact a licensed professional waste disposal

service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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